Cas no 2225142-45-8 (1-(3-fluoropyridin-4-yl)-3-methylpiperazine dihydrochloride)

• Product Name: 1-(3-fluoropyridin-4-yl)-3-methylpiperazine dihydrochloride
• CAS No: 2225142-45-8
• MF: C₁₀H₁₆Cl₂FN₃
• MW: 268.158543586731
• CID: 6235174
• PubChem ID: 137964081
• Update Time: 2025-05-22

1-(3-fluoropyridin-4-yl)-3-methylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropyridin-4-yl)-3-methylpiperazine dihydrochloride
• starbld0028534
• 2225142-45-8
• 1-(3-fluoropyridin-4-yl)-3-methylpiperazine;dihydrochloride
• SCHEMBL22836913
• EN300-1718541

• Inchi： 1S/C10H14FN3.2ClH/c1-8-7-14(5-4-13-8)10-2-3-12-6-9(10)11;;/h2-3,6,8,13H,4-5,7H2,1H3;2*1H
• InChI Key： UHIGBVKWOITKPL-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=NC=CC=1N1CCNC(C)C1

Computed Properties

• Exact Mass: 267.0705311g/mol
• Monoisotopic Mass: 267.0705311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų

Additional information on 1-(3-fluoropyridin-4-yl)-3-methylpiperazine dihydrochloride

1-(3-Fluoropyridin-4-yl)-3-methylpiperazine Dihydrochloride: A Comprehensive Overview

1-(3-Fluoropyridin-4-yl)-3-methylpiperazine dihydrochloride, identified by the CAS registry number 2225142-45-8, is a chemical compound that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound, with its unique structural properties, has emerged as a promising candidate in various applications, particularly in drug development and advanced material synthesis. Recent studies have highlighted its potential in modulating biological pathways and enhancing the performance of polymer-based materials.

The molecular structure of 1-(3-fluoropyridin-4-yl)-3-methylpiperazine dihydrochloride consists of a piperazine ring substituted with a 3-fluoropyridine group and a methyl group. This configuration imparts the compound with distinct electronic and steric properties, making it highly versatile. Researchers have exploited these properties to design novel drugs targeting specific receptors and enzymes, as well as to develop advanced materials with improved mechanical and thermal stability.

Recent advancements in computational chemistry have enabled detailed insights into the electronic structure of 1-(3-fluoropyridin-4-yl)-3-methylpiperazine dihydrochloride. Studies utilizing density functional theory (DFT) have revealed that the compound exhibits significant π-conjugation effects due to the pyridine ring, which enhances its ability to participate in hydrogen bonding and other non-covalent interactions. These findings have been instrumental in guiding the design of new drug candidates with improved bioavailability and efficacy.

In the context of pharmaceutical applications, 1-(3-fluoropyridin-4-yl)-3-methylpiperazine dihydrochloride has shown promise as a lead compound for developing inhibitors against key enzymes involved in neurodegenerative diseases. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for treating central nervous system disorders. Furthermore, its methyl-substituted piperazine ring contributes to enhanced solubility and stability, making it an attractive option for formulation development.

Beyond pharmacology, this compound has found applications in materials science, particularly in the synthesis of high-performance polymers. Its ability to act as a crosslinking agent has been leveraged to create thermally stable polymers with applications in aerospace and electronics. Recent research has focused on optimizing the reaction conditions to maximize the crosslinking efficiency, resulting in materials with superior mechanical properties.

The synthesis of 1-(3-fluoropyridin-4-yl)-3-methylpiperazine dihydrochloride involves a multi-step process that typically begins with the preparation of 3-fluoropyridine derivatives. The subsequent coupling reaction with methyl-substituted piperazine is carried out under controlled conditions to ensure high yield and purity. Advances in catalytic methods have significantly improved the efficiency of this synthesis pathway, making it more accessible for large-scale production.

In conclusion, 1-(3-fluoropyridin-4-yl)-3-methylpiperazine dihydrochloride, CAS No. 2225142-45-8, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and favorable chemical properties continue to drive innovative research, positioning it as a key player in both therapeutic development and advanced material engineering.